Cas no 1029718-72-6 (5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole
• CAS No: 1029718-72-6
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• MDL: MFCD14707338
• CID: 3160450
• PubChem ID: 46318458
• Update Time: 2025-11-02

5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[(4-methoxyphenyl)methyl]-1,2,4-thiadiazole
• 5-Chloro-3-(4-methoxybenzyl)-1,2,4-thiadiazole
• MFCD14707338
• 1029718-72-6
• AKOS014603415
• SCHEMBL1020013
• 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole

• MDL： MFCD14707338
• Inchi： 1S/C10H9ClN2OS/c1-14-8-4-2-7(3-5-8)6-9-12-10(11)15-13-9/h2-5H,6H2,1H3
• InChI Key： AGZZMAZKGHBNSX-UHFFFAOYSA-N
• SMILES： ClC1=NC(CC2C=CC(=CC=2)OC)=NS1

Computed Properties

• Exact Mass: 240.012412g/mol
• Monoisotopic Mass: 240.012412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.71g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 63.2Ų

5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Additional information on 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole

Research Brief on 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole (CAS: 1029718-72-6): Recent Advances and Applications

The compound 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole (CAS: 1029718-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound belongs to the 1,2,4-thiadiazole class, which is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects.

Recent studies have explored the synthetic pathways for 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole, with an emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method that significantly improved the efficiency of production. The method involves the reaction of 4-methoxybenzyl chloride with thiourea, followed by chlorination, yielding the target compound with high purity (>98%). This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have shown that 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2022 study in Antimicrobial Agents and Chemotherapy reported a minimum inhibitory concentration (MIC) of 2 µg/mL against MRSA, suggesting its potential as a novel antibiotic candidate. Further mechanistic studies indicated that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis.

Beyond its antimicrobial properties, recent research has also investigated the anticancer potential of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. The compound demonstrated selective cytotoxicity, with an IC50 value of 5.6 µM for MCF-7 cells, while showing minimal toxicity toward normal human fibroblasts. These findings highlight its potential as a targeted anticancer agent.

Despite these promising results, challenges remain in the development of 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole as a therapeutic agent. Pharmacokinetic studies are still in the early stages, and further optimization of the compound's solubility and bioavailability is needed. Additionally, in vivo toxicity and efficacy studies are required to validate its safety and therapeutic potential. Collaborative efforts between academic and industrial researchers are essential to advance this compound through the drug development pipeline.

In conclusion, 5-Chloro-3-(4-methoxyphenyl)methyl-1,2,4-thiadiazole (CAS: 1029718-72-6) represents a promising candidate for multiple therapeutic applications, including antimicrobial and anticancer therapies. Recent advancements in synthesis and mechanistic understanding have laid a solid foundation for future research. Continued exploration of its pharmacological properties and optimization of its drug-like characteristics will be critical for its transition from bench to bedside.